Cas no 89358-60-1 (Phosphine oxide, (1-cyclohepten-1-ylmethyl)diphenyl-)

Phosphine oxide, (1-cyclohepten-1-ylmethyl)diphenyl- structure
89358-60-1 structure
Product Name:Phosphine oxide, (1-cyclohepten-1-ylmethyl)diphenyl-
CAS No:89358-60-1
MF:C20H23OP
MW:310.369786500931
CID:603252
PubChem ID:13202536
Update Time:2025-04-19

Phosphine oxide, (1-cyclohepten-1-ylmethyl)diphenyl- Chemical and Physical Properties

Names and Identifiers

    • Phosphine oxide, (1-cyclohepten-1-ylmethyl)diphenyl-
    • 1-(diphenylphosphorylmethyl)cycloheptene
    • 89358-60-1
    • [(Cyclohept-1-en-1-yl)methyl](oxo)diphenyl-lambda~5~-phosphane
    • DTXSID30527194
    • Inchi: 1S/C20H23OP/c21-22(19-13-7-3-8-14-19,20-15-9-4-10-16-20)17-18-11-5-1-2-6-12-18/h3-4,7-11,13-16H,1-2,5-6,12,17H2
    • InChI Key: RELCJSUOEMLOGR-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)(CC1=CCCCCC1)=O

Computed Properties

  • Exact Mass: 310.148652351g/mol
  • Monoisotopic Mass: 310.148652351g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 17.1Ų
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